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Compound of Interest

Compound Name:
N-Benzoyl-L-threonine methyl

ester

CAS No.: 79893-89-3

Cat. No.: B556255

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzoyl-L-threonine methyl
ester, a derivative of the essential amino acid L-threonine. This compound serves as a

valuable building block in organic synthesis, particularly in the development of novel

therapeutics and in peptide synthesis. This document details its chemical identity,

physicochemical properties, and relevant experimental protocols.

Chemical Identity and Structure
N-Benzoyl-L-threonine methyl ester is a protected amino acid derivative. The benzoyl group

protects the amine, while the methyl ester protects the carboxylic acid, making it a useful

intermediate for further chemical modifications.

IUPAC Name: methyl (2S,3R)-2-(benzoylamino)-3-hydroxybutanoate[1]

Chemical Formula: C₁₂H₁₅NO₄[1][2][3]
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Synonyms: (2S,3R)-2-(benzoylamino)-3-hydroxy-butyric acid methyl ester, N-alpha-Benzoyl-

L-threonine methyl ester[1]

Chemical Structure:

SMILES: COC(=O)--INVALID-LINK----INVALID-LINK--O

InChI Key: KHOWDUMYRBCHAC-SCZZXKLOSA-N

Physicochemical Properties
A summary of the key quantitative data for N-Benzoyl-L-threonine methyl ester is presented

below. These properties are critical for its application in experimental settings.

Property Value Source(s)

Molecular Weight 237.25 g/mol [2][3]

CAS Number 79893-89-3 [1][2]

Appearance White solid [4][5]

Melting Point 97-99 °C [6]

Optical Activity [α]21/D +23° (c = 5 in ethanol)

Purity / Assay ≥95% - 99% [3]

Linear Formula
CH₃CH(OH)CH(NHCOC₆H₅)C

O₂CH₃

Experimental Protocols
The following section details a representative experimental protocol for the N-benzoylation of a

threonine methyl ester hydrochloride, a common method for synthesizing the target compound.

This protocol is adapted from procedures for closely related stereoisomers.[4][5]

Protocol: Synthesis of N-Benzoyl-threonine Methyl Ester
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This procedure outlines the N-benzoylation of the free amine of a threonine methyl ester

hydrochloride.

Materials:

Threonine methyl ester hydrochloride (e.g., L- or D-allothreonine methyl ester hydrochloride)

[4][5]

Anhydrous Methanol[4][5]

Triethylamine (Et₃N)[4][5][7]

Benzoyl chloride[4][5][7]

Ethyl acetate[4][5][7]

Water[4][5][7]

Saturated brine solution[4][5]

Anhydrous magnesium sulfate or sodium sulfate[4][5][7]

Procedure:

Under a nitrogen atmosphere, dissolve the threonine methyl ester hydrochloride in

anhydrous methanol.[4][5]

Add triethylamine to the solution to act as a base.[4][5]

Cool the reaction mixture to 0 °C in an ice bath.[4][5][7]

Slowly add benzoyl chloride dropwise to the cooled solution.[4][5][7]

Allow the reaction to warm to room temperature and stir for approximately 2-16 hours.[5][7]

Monitor the reaction's completion using Thin-Layer Chromatography (TLC).[4][5]

Once the reaction is complete, remove the methanol under reduced pressure (rotary

evaporation).[4][5]
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Add water to the resulting residue and extract the product into an organic solvent, such as

ethyl acetate, performing the extraction three times.[4][5]

Combine the organic layers and wash them sequentially with water and then a saturated

brine solution.[4][5][7]

Dry the organic layer over an anhydrous drying agent like magnesium sulfate.[4][5]

Filter off the drying agent and concentrate the filtrate under reduced pressure to yield the

crude product.[4][5]

The final product, a white solid, can be further purified by recrystallization if necessary.[4][6]

Visualization of Synthetic Workflow
The following diagram illustrates the general experimental workflow for the synthesis of N-
Benzoyl-L-threonine methyl ester as described in the protocol above.
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Synthesis of N-Benzoyl-L-threonine methyl ester

L-Threonine methyl ester HCl
in Anhydrous Methanol

Add Triethylamine (Base)
Cool to 0 °C

Add Benzoyl Chloride
(Acylating Agent)

Stir at Room Temperature
(Monitor by TLC)

Solvent Removal
(Reduced Pressure)

Aqueous Workup:
1. Add Water

2. Extract with Ethyl Acetate

Wash Organic Layer
(Water & Brine)

Dry (e.g., MgSO₄)
& Concentrate

N-Benzoyl-L-threonine
methyl ester

Click to download full resolution via product page

Caption: Experimental workflow for N-benzoylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b556255?utm_src=pdf-custom-synthesis#bc-rfq
https://www.pschemicals.com/index.php?p=product&CAS_nr=79893-89-3&id=186155
https://www.calpaclab.com/n-benzoyl-l-threonine-methyl-ester-1-gram/ala-n340202-1g
https://www.scbt.com/p/n-benzoyl-l-threonine-methyl-ester-79893-89-3
https://patents.google.com/patent/CN103450040A/en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_DL_Threonine_Methyl_Ester_Hydrochloride_in_the_Synthesis_of_Threonine_Derivatives.pdf
https://www.rsc.org/suppdata/c5/sc/c5sc03021h/c5sc03021h1.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_DL_Threonine_Methyl_Ester_Hydrochloride_as_a_Precursor_for_Pharmaceutical_Intermediates.pdf
https://www.benchchem.com/product/b556255/docs#an-in-depth-technical-guide-to-n-benzoyl-l-threonine-methyl-ester
https://www.benchchem.com/product/b556255/docs#an-in-depth-technical-guide-to-n-benzoyl-l-threonine-methyl-ester
https://www.benchchem.com/product/b556255/docs#an-in-depth-technical-guide-to-n-benzoyl-l-threonine-methyl-ester
https://www.benchchem.com/product/b556255/docs#an-in-depth-technical-guide-to-n-benzoyl-l-threonine-methyl-ester
https://www.benchchem.com/product/b556255?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556255?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact
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